![molecular formula C16H15N3O3 B8681756 Methyl 2-benzamido-3-[(pyridin-2-yl)amino]prop-2-enoate CAS No. 149454-60-4](/img/structure/B8681756.png)
Methyl 2-benzamido-3-[(pyridin-2-yl)amino]prop-2-enoate
Cat. No. B8681756
M. Wt: 297.31 g/mol
InChI Key: IHRXDILKPYWATO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07514578B2
Procedure details
10g (39.5 mmol) of methyl 2-benzoylamino-3-dimethylaminoacrylate and 11.3 g (118 mmol) of 2-aminopyridine were dissolved in 200 ml of isopropanol at 40° C. The solution was admixed with 3.96 ml (48 mmol) of concentrated hydrochloric acid within 5 minutes (min) and stirred for a further 30 min. The suspension was cooled to 10° C. and the crystallized product was filtered off. Yield: 7.3 g (60% of theory) 1H NMR: 3.62 (s, 3H); 6.92-6.97 (m, 1H); 7.02 (d, 1H); 7.45-7.70 (m, 4H); 8.02 (d, 2H); 8.22-8.24 (m, 1H); 8.60 (d, 1H); 9.22 (s, 1 H); 9.45 (d, 1 H)
[Compound]
Name
10g
Quantity
39.5 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:9][C:10](=[CH:15][N:16]([CH3:18])C)[C:11]([O:13][CH3:14])=[O:12])(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[NH2:19][C:20]1[CH:25]=[CH:24][CH:23]=CN=1.Cl>C(O)(C)C>[C:1]([NH:9][C:10](=[CH:15][NH:16][C:18]1[CH:23]=[CH:24][CH:25]=[CH:20][N:19]=1)[C:11]([O:13][CH3:14])=[O:12])(=[O:8])[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
[Compound]
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Name
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10g
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|
Quantity
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39.5 mmol
|
|
Type
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reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)NC(C(=O)OC)=CN(C)C
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Name
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|
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Quantity
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11.3 g
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Type
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reactant
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Smiles
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NC1=NC=CC=C1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
|
C(C)(C)O
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Step Two
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Name
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|
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Quantity
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3.96 mL
|
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Type
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reactant
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Smiles
|
Cl
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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10 °C
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Stirring
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Type
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CUSTOM
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Details
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(min) and stirred for a further 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
the crystallized product was filtered off
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
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Type
|
|
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Smiles
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C(C1=CC=CC=C1)(=O)NC(C(=O)OC)=CNC1=NC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
